N-[2,2-dichloro-1-(phenylsulfonyl)ethyl]benzamide

• Molecular Formula: C15H13Cl2NO3S
• Molecular Weight: 358.2 g/mol
• IUPAC Name: N-[1-(benzenesulfonyl)-2,2-dichloroethyl]benzamide
• InChI: InChI=1S/C15H13Cl2NO3S/c16-13(17)15(18-14(19)11-7-3-1-4-8-11)22(20,21)12-9-5-2-6-10-12/h1-10,13,15H,(H,18,19)
• InChI Key: BDUGAJHHOWEAQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(C(Cl)Cl)S(=O)(=O)C2=CC=CC=C2

Description

N-[2,2-dichloro-1-(phenylsulfonyl)ethyl]benzamide is a chemical compound known for its unique structure and properties

Preparation Methods

The synthesis of N-[2,2-dichloro-1-(phenylsulfonyl)ethyl]benzamide typically involves the reaction of benzamide with 2,2-dichloro-1-(phenylsulfonyl)ethanol under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, resulting in the formation of the desired compound .

Chemical Reactions Analysis

N-[2,2-dichloro-1-(phenylsulfonyl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The dichloro groups can be substituted with other nucleophiles, leading to a variety of derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like amines and thiols.

Scientific Research Applications

N-[2,2-dichloro-1-(phenylsulfonyl)ethyl]benzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-[2,2-dichloro-1-(phenylsulfonyl)ethyl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and leading to various biological effects. The pathways involved in its action are still under investigation, but it is believed to interfere with cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

N-[2,2-dichloro-1-(phenylsulfonyl)ethyl]benzamide can be compared with similar compounds like:

• 2-chloro-N-(2,2-dichloro-1-(phenylsulfonyl)vinyl)benzamide
• N-(2,2-dichloro-1-(4-chlorobenzenesulfonyl)vinyl)benzamide These compounds share structural similarities but differ in their reactivity and applications. This compound is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties .